Cas no 70591-46-7 (3-Cyclohexene-1-acetic acid, 6,6-dimethyl-5-oxo-, methyl ester, (S)-)

• Product Name: 3-Cyclohexene-1-acetic acid, 6,6-dimethyl-5-oxo-, methyl ester, (S)-
• CAS No: 70591-46-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 2844388
• PubChem ID: 10921458
• Update Time: 2025-04-21

3-Cyclohexene-1-acetic acid, 6,6-dimethyl-5-oxo-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• DTXCID50399219
• 3-Cyclohexene-1-acetic acid, 6,6-dimethyl-5-oxo-, methyl ester, (S)-
• DTXSID10448398
• 70591-46-7

• Inchi： 1S/C11H16O3/c1-11(2)8(7-10(13)14-3)5-4-6-9(11)12/h4,6,8H,5,7H2,1-3H3/t8-/m0/s1
• InChI Key： NGWZQUIHWOFSSN-QMMMGPOBSA-N
• SMILES： O=C1C=CC[C@@H](CC(=O)OC)C1(C)C

Computed Properties

• Exact Mass: 196.109944368Da
• Monoisotopic Mass: 196.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų